N-bis(2-fluorophenoxy)phosphoryl-3,4-dimethylaniline

• Molecular Formula: C20H18F2NO3P
• Molecular Weight: 389.3 g/mol
• IUPAC Name: N-bis(2-fluorophenoxy)phosphoryl-3,4-dimethylaniline
• InChI: InChI=1S/C20H18F2NO3P/c1-14-11-12-16(13-15(14)2)23-27(24,25-19-9-5-3-7-17(19)21)26-20-10-6-4-8-18(20)22/h3-13H,1-2H3,(H,23,24)
• InChI Key: WHJWJTIRYQALEO-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NP(=O)(OC2=CC=CC=C2F)OC3=CC=CC=C3F)C

Description

N-bis(2-fluorophenoxy)phosphoryl-3,4-dimethylaniline is an aromatic ether.

Scientific Research Applications

Radiation Potentiating Effects

N-bis(2-fluorophenoxy)phosphoryl-3,4-dimethylaniline and related compounds have been studied for their radiation potentiating effects. Research indicates that certain phosphoraziridines show synergistic antitumor effects with X-irradiation, potentially blocking the repair of X-irradiation-induced breaks in DNA strands (Bardos, Dunn, & Perlman, 1979).

Electrophilic Fluorination

Studies on electrophilic fluorination have involved compounds similar to N-bis(2-fluorophenoxy)phosphoryl-3,4-dimethylaniline. For instance, reactions of N,N-dimethylaniline with various reagents have been explored, leading to insights into the formation of complex mixtures and minor quantities of fluorinated derivatives (Sorokin, Pozharskii, & Ozeryanskii, 2013).

Photochemical and Biological Properties

Research into the photochemical and biological properties of related compounds has been conducted. Studies include the synthesis of compounds like bis[(1-methylpyrrolidin-2-yl)methoxy] [phthalocyaninato] silicon, which have shown potential as DNA-targeting agents in photodynamic therapy (Uslan & Sesalan, 2013).